Cas no 843620-70-2 (2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide)

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide is a triazole-based acetamide derivative with potential applications in medicinal and agrochemical research. Its molecular structure incorporates a 1,2,4-triazole core, a 4-chlorophenyl substituent, and a dichlorophenylacetamide moiety, suggesting possible bioactivity as an enzyme inhibitor or antimicrobial agent. The presence of multiple chlorine atoms enhances lipophilicity, which may improve membrane permeability and target binding affinity. This compound’s modular structure allows for further derivatization, making it a versatile intermediate in synthetic chemistry. Its stability under standard conditions and well-defined reactivity profile make it suitable for mechanistic studies and structure-activity relationship investigations in drug discovery or crop protection research.
2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide structure
843620-70-2 structure
Product Name:2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide
CAS No:843620-70-2
MF:C16H12Cl3N5OS
MW:428.723378181458
CID:5480710
Update Time:2025-05-19

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,5-dichlorophenyl)acetamide
    • 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide
    • Inchi: 1S/C16H12Cl3N5OS/c17-10-3-1-9(2-4-10)15-22-23-16(24(15)20)26-8-14(25)21-13-6-11(18)5-12(19)7-13/h1-7H,8,20H2,(H,21,25)
    • InChI Key: AIKFUJRPFDNRFO-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(Cl)=CC(Cl)=C1)(=O)CSC1N(N)C(C2=CC=C(Cl)C=C2)=NN=1

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide Pricemore >>

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Additional information on 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide (CAS No. 843620-70-2)

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide (CAS No. 843620-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The presence of multiple chlorine atoms and a triazole ring in its structure makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and crop protection solutions.

The molecular structure of 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide features a 1,2,4-triazole core substituted with an amino group, a chlorophenyl ring, and an acetamide moiety linked to a dichlorophenyl group. This unique arrangement contributes to its potential bioactivity, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in its mechanism of action, which may involve inhibition of key enzymes or disruption of microbial cell membranes.

In recent years, the demand for triazole-based compounds has surged due to their efficacy in addressing drug-resistant pathogens and their role in sustainable agriculture. The compound 843620-70-2 is often explored in the context of antimicrobial resistance (AMR), a global health concern. Its potential to combat resistant strains of bacteria and fungi aligns with the growing need for new antimicrobial agents. Additionally, its application in agrochemicals as a crop protection agent is under investigation, given the increasing focus on food security and sustainable farming practices.

The synthesis of 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide typically involves multi-step organic reactions, including condensation, cyclization, and substitution processes. Researchers emphasize the importance of optimizing these synthetic routes to improve yield and purity, which are critical for scalability and commercial viability. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its structural integrity.

From a market perspective, the compound 843620-70-2 is part of a broader trend toward specialty chemicals with targeted applications. The pharmaceutical and agrochemical industries are the primary drivers of its demand, with ongoing research focusing on its potential as a lead compound for drug development. Its compatibility with modern formulation technologies, such as nanoencapsulation, further enhances its appeal for innovative product development.

Environmental and safety considerations are also paramount when working with 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize ecological impact. Regulatory agencies worldwide are increasingly scrutinizing such compounds for their environmental persistence and toxicity profiles, underscoring the need for comprehensive safety assessments.

In conclusion, 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dichlorophenyl)acetamide (CAS No. 843620-70-2) represents a versatile and promising compound with significant potential in both pharmaceutical and agrochemical sectors. Its unique structural features and bioactivity make it a valuable subject of ongoing research, particularly in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. As scientific understanding of this compound deepens, its applications are expected to expand, offering new opportunities for innovation and commercialization.

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